Cas no 2228479-43-2 (1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228479-43-2
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 6139810
• PubChem ID: 165625878
• Update Time: 2025-07-24

1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde
• 2228479-43-2
• EN300-1774637

• Inchi： 1S/C7H7N3O3/c11-4-7(1-2-7)5-3-8-9-6(5)10(12)13/h3-4H,1-2H2,(H,8,9)
• InChI Key： GZUYIZCKXISKHV-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=NNC=2[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde

Professional Introduction to Compound with CAS No. 2228479-43-2 and Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde

The compound with the CAS number 2228479-43-2 and the product name 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both a nitro group and a cyclopropane ring in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

Structurally, 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde combines the heterocyclic stability of the pyrazole ring with the reactivity of the aldehyde functional group. The nitro group at the 3-position of the pyrazole ring introduces a region of high electron-withdrawing density, which can influence electronic properties and reactivity. Meanwhile, the cyclopropane ring, known for its strained three-membered carbon structure, often serves as a scaffold for bioactive molecules due to its ability to introduce conformational constraints that can enhance binding affinity to biological targets.

In recent years, there has been growing interest in exploring novel scaffolds derived from pyrazole and cyclopropane moieties for their pharmacological potential. The aldehyde functionality in this compound provides a reactive site for further derivatization, allowing chemists to modify its properties and explore diverse biological activities. This flexibility makes it an attractive building block for synthesizing analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde is its potential in medicinal chemistry. The nitro group, while traditionally associated with explosive compounds, has found numerous applications in pharmaceuticals as an intermediate or pharmacophore. Its ability to modulate electronic properties can be leveraged to fine-tune interactions with biological targets. Additionally, the pyrazole ring is a well-documented pharmacophore found in many bioactive molecules, including antiviral, antibacterial, and anticancer agents.

Recent studies have highlighted the significance of cyclopropane-containing compounds in drug development. The strained nature of the cyclopropane ring often enhances binding affinity by restricting conformational freedom and optimizing interactions with biological receptors. This structural motif has been successfully incorporated into various therapeutic agents, demonstrating its utility in modulating biological activity.

The combination of these structural features makes 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde a promising candidate for further exploration. Researchers have been investigating its potential as an intermediate in synthesizing novel drug candidates targeting various diseases. For instance, derivatives of this compound have shown promise in preliminary studies as inhibitors of enzymes involved in inflammatory pathways.

Moreover, the aldehyde group provides a versatile handle for chemical modifications. It can be reduced to an alcohol or converted into other functional groups such as amides or esters, enabling the synthesis of a wide range of derivatives with different biological activities. This adaptability is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The nitro group's redox-active nature also adds another layer of complexity to this compound's potential applications. Nitroaromatic compounds have been extensively studied for their ability to undergo reduction or oxidation reactions, which can be exploited in drug delivery systems or targeted therapies. This property makes 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde an intriguing candidate for developing prodrugs or bioactivatable compounds.

In conclusion, 1-(3-nitro-1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a nitro group, a pyrazole ring, and an aldehyde functionality—make it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to explore its applications in drug discovery, highlighting its importance as a building block for future medications.